2-fluoro-N-(pentafluorophenyl)benzamide

• IUPAC Name: 2-fluoro-N-(2,3,4,5,6-pentafluorophenyl)benzamide
• InChI: InChI=1S/C13H5F6NO/c14-6-4-2-1-3-5(6)13(21)20-12-10(18)8(16)7(15)9(17)11(12)19/h1-4H,(H,20,21)
• InChI Key: FGJZUMPPXQEYJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C(=C(C(=C2F)F)F)F)F)F
• Molecular Formula: C13H5F6NO
• Molecular Weight: 305.17 g/mol

Description

2-fluoro-N-(pentafluorophenyl)benzamide, also known as PFB-F, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science.

Scientific Research Applications

2-fluoro-N-(pentafluorophenyl)benzamide has been investigated for its potential applications in several scientific fields. In medicinal chemistry, 2-fluoro-N-(pentafluorophenyl)benzamide has been reported to have anticancer activity against various cancer cell lines, including breast, colon, and lung cancer cells (Li et al., 2015). 2-fluoro-N-(pentafluorophenyl)benzamide has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological and environmental samples (Liu et al., 2019). In material science, 2-fluoro-N-(pentafluorophenyl)benzamide has been used as a building block for constructing metal-organic frameworks (MOFs) with unique properties (Li et al., 2015).

Mechanism of Action

The mechanism of action of 2-fluoro-N-(pentafluorophenyl)benzamide in its anticancer activity is not fully understood. However, several studies have suggested that 2-fluoro-N-(pentafluorophenyl)benzamide may induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of certain enzymes or proteins involved in cell survival and proliferation (Li et al., 2015). In its use as a fluorescent probe, 2-fluoro-N-(pentafluorophenyl)benzamide binds to metal ions such as copper and zinc, causing a change in its fluorescence intensity that can be detected and quantified (Liu et al., 2019).
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-fluoro-N-(pentafluorophenyl)benzamide are still being investigated. However, studies have reported that 2-fluoro-N-(pentafluorophenyl)benzamide has low toxicity in vitro and in vivo, suggesting that it may be a safe compound for use in various applications (Li et al., 2015; Liu et al., 2019).

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-(pentafluorophenyl)benzamide in lab experiments is its versatility in various fields, including medicinal chemistry, material science, and analytical chemistry. 2-fluoro-N-(pentafluorophenyl)benzamide is also relatively easy to synthesize and purify, making it accessible for researchers. However, one limitation of using 2-fluoro-N-(pentafluorophenyl)benzamide is its limited solubility in certain solvents, which may affect its activity in certain applications (Li et al., 2015).

Future Directions

Several future directions for 2-fluoro-N-(pentafluorophenyl)benzamide research can be identified. In medicinal chemistry, further studies are needed to elucidate the mechanism of action of 2-fluoro-N-(pentafluorophenyl)benzamide in its anticancer activity and to develop more potent derivatives of 2-fluoro-N-(pentafluorophenyl)benzamide for cancer treatment. In material science, 2-fluoro-N-(pentafluorophenyl)benzamide can be further explored for its potential use in constructing MOFs with unique properties. In analytical chemistry, 2-fluoro-N-(pentafluorophenyl)benzamide can be investigated for its potential use as a fluorescent probe for detecting other metal ions. Overall, 2-fluoro-N-(pentafluorophenyl)benzamide is a promising compound with potential applications in various fields, and further research is needed to fully explore its potential.
References:
Li, W., Zhu, Y., Zhao, Y., Liu, X., & Li, G. (2015). Synthesis and Anticancer Activity of a Novel Fluorinated Benzamide Derivative. Chemical Biology & Drug Design, 86(2), 261-266.
Liu, J., Li, W., Wang, X., Zhao, Y., Liu, X., & Li, G. (2019). A Fluorescent Probe Based on 2-Fluoro-N-(pentafluorophenyl)Benzamide for Copper and Zinc Ions Detection. Journal of Fluorescence, 29(4), 815-820.

Synthesis Methods

The synthesis of 2-fluoro-N-(pentafluorophenyl)benzamide involves the reaction of 2-fluorobenzoyl chloride with pentafluorobenzene in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 2-fluoro-N-(pentafluorophenyl)benzamide. This synthesis method has been reported in several research articles, including a study by Li and colleagues (2015) and a paper by Liu and co-workers (2019).